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Compound of Interest

6-Formyl-2-
Compound Name:
(methylsulfanyl)nicotinonitrile

Cat. No.: B064683

For Researchers, Scientists, and Drug Development Professionals

The nicotinonitrile scaffold, a pyridine ring bearing a cyano group, has emerged as a privileged
structure in medicinal chemistry. Its derivatives have demonstrated a wide spectrum of
biological activities, leading to the development of several marketed drugs and a plethora of
promising therapeutic candidates. This technical guide provides an in-depth overview of the
multifaceted biological activities of nicotinonitrile derivatives, with a focus on their anticancer,
enzyme inhibitory, antimicrobial, and anti-inflammatory properties. This document is intended to
serve as a comprehensive resource, detailing quantitative data, experimental methodologies,
and the underlying signaling pathways to aid in ongoing research and drug development
efforts.

Anticancer Activity: Targeting Key Oncogenic
Pathways

Nicotinonitrile derivatives have shown significant promise as anticancer agents, primarily by
targeting and inhibiting key protein kinases involved in tumor growth, proliferation, and survival.

Inhibition of Key Kinases

Several nicotinonitrile-based compounds have been identified as potent inhibitors of critical
oncogenic kinases, including Aurora kinases, Vascular Endothelial Growth Factor Receptor-2
(VEGFR-2), and Pim kinases.[1]
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Table 1: Anticancer Activity of Nicotinonitrile Derivatives (IC50 values in uM)

Compound/Derivati

Target/Cell Line IC50 (pM) Reference(s)
ve Class
Nicotinonitrile Hybrids ~ VEGFR-2 3.6 [2]
Sorafenib (Reference) VEGFR-2 4.8 [2]
Derivative 8e Pim-1, Pim-2, Pim-3 <0.28 [3]
Staurosporine _
Pan-kinase - [3]
(Reference)
N-nicotinonitrile
o MCF-7 3.7 [4]
derivative 11
N-nicotinonitrile
o HepG2 8.2 [4]
derivative 11
N-nicotinonitrile
o MCF-7 3.1 [4]
derivative 12b
Doxorubicin
MCF-7 7.67 [4]
(Reference)
Doxorubicin
HepG2 8.28 [4]
(Reference)

Signaling Pathways

The anticancer effects of these derivatives stem from their ability to disrupt crucial signaling
cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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